1-Bromo-2-fluoro-3-methyl-4-nitrobenzene
Overview
Description
1-Bromo-2-fluoro-3-methyl-4-nitrobenzene is a pale-yellow to yellow or red-brown solid or liquid . It can be used in copper reduction reactions and as an organic electrophosphorescent material .
Synthesis Analysis
The synthesis of 1-Bromo-2-fluoro-3-methyl-4-nitrobenzene involves electrophilic substitution reactions . The nitro group is a meta directing group, which means that the first step needs to be the nitration and not the bromination .Molecular Structure Analysis
The molecular formula of 1-Bromo-2-fluoro-3-methyl-4-nitrobenzene is C7H5BrFNO2 . The InChI code is 1S/C7H5BrFNO2/c1-4-6(9)3-2-5(8)7(4)10(11)12/h2-3H,1H3 .Chemical Reactions Analysis
1-Bromo-2-fluoro-3-methyl-4-nitrobenzene can undergo palladium-catalyzed Stille cross-coupling reaction . It can also be used in copper reduction reactions .Physical And Chemical Properties Analysis
1-Bromo-2-fluoro-3-methyl-4-nitrobenzene is a pale-yellow to yellow or red-brown solid or liquid . It has a molecular weight of 234.02 .Scientific Research Applications
Synthesis of Novel Ortho-Fluoroazobenzene
- Scientific Field : Chemical Crystallography .
- Application Summary : The compound is used in the synthesis of a novel ortho-fluoroazobenzene, methyl 4-bromo-3-((2,6-difluorophenyl)diazenyl) benzoate .
- Methods of Application : The synthesis involves the reaction of 1-Bromo-2-fluoro-3-methyl-4-nitrobenzene with other reagents. The resulting molecule crystallizes in the centrocemetric space group P -1 .
- Results or Outcomes : The synthesized molecule was found to be photoactive in solution, but the close-packed lattice appears to inhibit photo-induced structural reorganization in the crystalline state .
Synthesis of N-Fused Tricyclic Indoles
- Scientific Field : Organic Chemistry .
- Application Summary : The compound is used as a reactant in the synthesis of N-fused tricyclic indoles .
- Methods of Application : The specific experimental procedures and technical details are not provided in the source .
- Results or Outcomes : The outcomes of this application are not specified in the source .
Synthesis of Bromo Displacement Product
- Scientific Field : Organic Chemistry .
- Application Summary : The compound undergoes Sonogashira reaction with 2-fluoronitrobenzene to afford predominantly the bromo displacement product .
- Methods of Application : The specific experimental procedures and technical details are not provided in the source .
- Results or Outcomes : The outcomes of this application are not specified in the source .
Nomenclature Studies
- Scientific Field : Organic Chemistry .
- Application Summary : The compound is used in studies related to the nomenclature of substituted benzene derivatives according to IUPAC rules .
- Methods of Application : The specific experimental procedures and technical details are not provided in the source .
- Results or Outcomes : The outcomes of this application are not specified in the source .
Internal Standard in Fluorination
- Scientific Field : Organic Chemistry .
- Application Summary : The compound is used as an internal standard in the regiospecific silver-mediated fluorination of aryl silanes .
- Methods of Application : The specific experimental procedures and technical details are not provided in the source .
- Results or Outcomes : The outcomes of this application are not specified in the source .
Synthesis of Dibenzoxazepine Analogs
- Scientific Field : Organic Chemistry .
- Application Summary : The compound is used in the synthesis of dibenzoxazepine analogs, which are potent sodium channel blockers .
- Methods of Application : The specific experimental procedures and technical details are not provided in the source .
- Results or Outcomes : The outcomes of this application are not specified in the source .
Safety And Hazards
Future Directions
properties
IUPAC Name |
1-bromo-2-fluoro-3-methyl-4-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrFNO2/c1-4-6(10(11)12)3-2-5(8)7(4)9/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MGDMRVLZYULUGU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1F)Br)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-2-fluoro-3-methyl-4-nitrobenzene | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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